Cas no 2098133-39-0 (1-(2-Azidoethyl)-5-(methoxymethyl)indoline)

• Product Name: 1-(2-Azidoethyl)-5-(methoxymethyl)indoline
• CAS No: 2098133-39-0
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 4771812
• Update Time: 2025-06-15

1-(2-Azidoethyl)-5-(methoxymethyl)indoline Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-5-(methoxymethyl)indoline
• 1-(2-azidoethyl)-5-(methoxymethyl)-2,3-dihydroindole
• 1-(2-Azidoethyl)-5-(methoxymethyl)indoline

• Inchi： 1S/C12H16N4O/c1-17-9-10-2-3-12-11(8-10)4-6-16(12)7-5-14-15-13/h2-3,8H,4-7,9H2,1H3
• InChI Key： NGDORSFSXCZBHE-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC2=C(C=1)CCN2CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 232.13241115 g/mol
• Monoisotopic Mass: 232.13241115 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 232.28
• XLogP3: 2.6
• Topological Polar Surface Area: 26.8

Additional information on 1-(2-Azidoethyl)-5-(methoxymethyl)indoline

Recent Advances in the Study of 1-(2-Azidoethyl)-5-(methoxymethyl)indoline (CAS: 2098133-39-0)

The compound 1-(2-Azidoethyl)-5-(methoxymethyl)indoline (CAS: 2098133-39-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the versatility of 1-(2-Azidoethyl)-5-(methoxymethyl)indoline as a key intermediate in the synthesis of more complex bioactive molecules. The presence of both an azido and methoxymethyl group in its structure allows for diverse chemical modifications, making it a valuable scaffold for the development of novel pharmaceuticals. Researchers have successfully employed click chemistry techniques to further functionalize this compound, enabling the rapid assembly of libraries of derivatives for biological screening.

In terms of biological activity, preliminary investigations have demonstrated that 1-(2-Azidoethyl)-5-(methoxymethyl)indoline exhibits moderate inhibitory effects against certain kinase targets implicated in cancer progression. While the exact mechanism of action remains under investigation, molecular docking studies suggest that the compound may interact with the ATP-binding sites of these kinases. These findings have spurred further research into optimizing the structure-activity relationship (SAR) of this compound class.

The pharmacokinetic properties of 1-(2-Azidoethyl)-5-(methoxymethyl)indoline have also been the subject of recent studies. Early ADME (Absorption, Distribution, Metabolism, and Excretion) profiling indicates that the compound demonstrates reasonable metabolic stability in vitro, though further optimization may be required to improve its oral bioavailability. Researchers are exploring various prodrug strategies to address these challenges while maintaining the compound's biological activity.

From a synthetic chemistry perspective, novel routes for the preparation of 1-(2-Azidoethyl)-5-(methoxymethyl)indoline have been developed to improve yield and scalability. Recent publications describe efficient multi-step syntheses starting from commercially available indoline derivatives, with key steps including selective functionalization at the 5-position and subsequent azidoethylation. These improved synthetic protocols are facilitating broader investigation of this compound's potential applications.

Looking forward, the unique structural features of 1-(2-Azidoethyl)-5-(methoxymethyl)indoline position it as a promising candidate for further medicinal chemistry exploration. Current research efforts are focused on expanding its utility as a versatile building block in drug discovery programs, particularly in the areas of targeted protein degradation and PROTAC (Proteolysis Targeting Chimera) development. The compound's ability to serve as a linker between various pharmacophores makes it particularly valuable in these emerging therapeutic modalities.

In conclusion, 1-(2-Azidoethyl)-5-(methoxymethyl)indoline (CAS: 2098133-39-0) represents an exciting area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with promising biological activity and synthetic versatility, make it a compound of significant interest for future drug discovery efforts. As research continues to elucidate its full potential, this molecule may serve as the foundation for new classes of therapeutic agents addressing unmet medical needs.